Cas no 66-81-9 (Cycloheximide)

An antibiotic extracted from the fermentation broth of actinomycetes producing cycloheximide.Colorless crystals.melting point119~121℃.Soluble in methanol\Ethanol and acetone,Slightly soluble in water.Acid resistance\heat-resisting.Easily under alkaline conditionsdecomposition.To yeast\mould\Protozoa and other pathogenic bacteria have inhibitory effects.No significant inhibition of bacteria.Agriculturally,Used to control cherry leaf spot\Cherry Blossom perforation\Peach Sclerotinia Disease\Oak blight\Blister rust of mint and pine\Sweet potato scab\Chrysanthemum scab and rose mold.in addition,It's also a rat\rabbit\Bear\The repellent of wild boar, etc.It can also be produced by streptomycin\Prepared from by-products in fermentation broth such as nystatin.

Cycloheximide structure

Product Name:Cycloheximide

CAS No:66-81-9

Molecular Formula:C₁₅H₂₃NO₄

Molecular Weight:281.35

MDL:MFCD00082346

CID:33846

PubChem ID:6197

Cycloheximide Properties

Names and Identifiers

- Actidione
- Cycloheximide
- 3-[2-(3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethyl]glutarimide
- [1S-[1alpha(S*),3alpha,5beta]]-4-[2-(3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethyl]-2,6-piperidinedione
- 4-[(2R)-2-[(1S,3S,5S)-3,5-dimethyl-2-oxocyclohexyl]-2-hydroxyethyl]-2,6-piperidinedione
- 4-[(2R)-2-[(1S,3S,5S)-3,5-dimethyl-2-oxocyclohexyl]-2-hydroxyethyl]piperidine-2,6-dione
- 4-[2-(3,5-dimethyl-2-oxocyclohexyl)-2-hydroxyethyl]glutarimide
- 4-{(2R)-2-[(1S,3S,5S)-3,5-dimethyl-2-oxocyclohexyl]-2-hydroxyethyl}piperidine-2,6-dione
- Acti-Aid
- Actidion
- Actidone
- Cicloheximide
- cyclohexamide
- Hizarocin
- Kaken
- NARAMYCIN A
- 4-((2R)-2-((1S,3S,5S)-3,5-DIMETHYL-2-OXOCYCLOHEXYL)-2-HYDROXYETHYL)PIPERIDINE-2,6-DIONE
- BPBio1_000990
- C06685
- SPBio_002839
- SR-05000001596-3
- NM-MCD 80
- 4-((R)-2-((1S,3S,5S)-3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethyl)piperidine-2,6-dione
- ?Actidione
- CX
- 66-81-9
- .beta.-[2-(3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethyl]glutarimide
- SMR000686067
- NCGC00024910-02
- AI3-15541
- BRD-K36055864-001-07-7
- HMS2097M22
- Cycloheximide, Antibiotic for Culture Media Use Only
- NCGC00017363-08
- Cicloheximida [INN-Spanish]
- NSC 185
- U 4527
- NCI60_001540
- Actidione TGF
- Cycloheximide, PESTANAL(R), analytical standard
- Aktidion
- NCGC00258710-01
- HMS2092D10
- BP-12396
- C-9217
- Tox21_303652
- Zykloheximid
- BRD-K36055864-001-16-8
- U-4527
- AB00052279_08
- 4-[2-(3,5-Dimethyl-2-oxo-cyclohexyl)-2-hydroxyethyl]-2,6-piperidinedione
- KBio1_000050
- MFCD00082346
- BRD-K36055864-001-05-1
- NSC758187
- 4-[(2R)-2-[(1S,3S,5R)-3,5-dimethyl-2-oxo-cyclohexyl]-2-hydroxy-ethyl]piperidine-2,6-dione
- cid_6197
- Cicloheximide (INN)
- LS-1558
- BDBM50080528
- Cycloheximide, Biotechnology Performance Certified
- 4-[2-(3,6-piperidinedione
- Cycloheximid
- NCGC00024910-05
- SPBio_000720
- SR-05000001596-1
- Cicloheximidum
- Cycloheximide, >=93.0% (HPLC)
- SCHEMBL26617
- Cyclohemimide
- FT 3422-2
- NINDS_000050
- SBI-0051732.P002
- Cycloheximide [BSI:ISO]
- Aktidion [Czech]
- beta-(2-(3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethyl)glutarimide
- UNII-98600C0908
- Cycloheximide (USAN)
- 5-21-13-00434 (Beilstein Handbook Reference)
- GTPL5433
- IDI1_000050
- SR-01000597484-1
- BSPBio_000900
- Cicloheximidum [INN-Latin]
- 2,6-Piperidinedione, 4-[(2R)-2-[(1S,3S,5S)-3,5-dimethyl-2-oxocyclohexyl]-2-hydroxyethyl]-
- HY-12320
- CICLOHEXIMIDE [MART.]
- HMS3714M22
- NSC185
- NCGC00169964-05
- M01527
- NCGC00257430-01
- CHEMBL123292
- Cycloheximide [USAN]
- Actispray
- C15H23NO4
- (1S-(1alpha(S*),3alpha,5beta))-4-(2-(3,5-Dimethyl-2-oxo-cyclohexyl))-2-hydroxyethyl-2,6-piperidinedione
- HB2904
- 3-(2-(3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethyl)glutarimide
- Cicloheximide [INN]
- CAS-66-81-9
- Glutarimide, 3-(2-(3,5-dimethyl-2-oxocyclohexyl)-2-hydroxyethyl)-
- Acti-Dione
- MLS002154001
- HMS500C12
- NCGC00024910-04
- Acti-dione TGF
- Spectrum2_000900
- AC-35130
- KBio2_001824
- Prestwick1_000790
- Cycloheximide 100 microg/mL in Acetonitrile
- SR-01000597484-4
- NCGC00017363-06
- KBioSS_001824
- YPHMISFOHDHNIV-FSZOTQKASA-N
- 2, 4-[2-(3,5-dimethyl-2-oxocyclohexyl)-2-hydroxyethyl]-, [1S-[1.alpha.(S*),3.alpha.,5.beta.]]-
- EINECS 200-636-0
- BSPBio_003159
- AKOS024282670
- 4-((2R)-2-((1S,3S,5S)-3,5-DIMETHYL-2-OXOCYCLOHEXYL)-2-HYDROXYETHYL)-2,6-PIPERIDINEDIONE
- WLN: T6VMVTJ E1YQ- BL6VTJ D1 F1
- NSC-185
- CS-4985
- 3-((R)-2-((1S,3S,5S)-3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethyl)glutarimide
- [1S-[1.alpha.(S*),3.alpha.,5.beta.]]-4-[2-(3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethyl]-2,6-piperidinedione
- KBio2_006960
- 2,6-PIPERIDINEDIONE, 4-(2-(3,5-DIMETHYL-2-OXOCYCLOHEXYL)-2-HYDROXYETHYL)-, (1S-(1.ALPHA.(S*),3.ALPHA.,5.BETA.))-
- Tox21_113580
- Acti-dione PM
- Prestwick3_000790
- 2,6-Piperidinedione, 4-[2-(3,5-dimethyl-2-oxocyclohexyl)-2-hydroxyethyl]-, [1S-[1.alpha.(S*),3.alpha.,5.beta.]]-
- Spectrum_001344
- DTXCID204882
- MLS001055333
- D06ZWX
- 2,6-Piperidinedione, 4-(2-(3,5-dimethyl-2-oxocyclohexyl)-2-hydroxyethyl)-, (1S-(1alpha(S*),3alpha,5beta))-
- 98600C0908
- Actidione BR
- CYCLOHEXIMIDE [ISO]
- Spectrum3_001510
- GNF-PF-5118
- 3-(2R)-2-((1S,3S,5S)-3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethylglutarimide
- NCGC00024910-03
- KBio2_004392
- 3-[(R)-2-[(1S,3S,5S)-3,5-Dimethyl-2-oxocyclohexyl]-2-hydroxyethyl]glutarimide
- Cicloheximida
- ksc-8-190
- Prestwick0_000790
- NCGC00017363-10
- KBio3_002659
- Tox21_201158
- Acti-dione BR
- CCG-39902
- NCGC00017363-07
- NCGC00017363-18
- NCGC00024910-01
- HMS1921L04
- KBioGR_001408
- BRD-K36055864-001-09-3
- CYCLOHEXIMIDE [HSDB]
- DivK1c_000050
- SR-01000597484
- Pharmakon1600-01502112
- 2,6-Piperidinedione, 4-((2R)-2-((1S,3S,5S)-3,5-dimethyl-2-oxocyclohexyl)-2-hydroxyethyl)-
- Actidione;Naramycin A;CHX
- TZA
- DTXSID6024882
- Neocycloheximide
- KUC105858N
- Caswell No. 270A
- HSDB 1552
- CBC 500046
- CYCLOHEXIMIDE [MI]
- Cycloheximide, Streptomyces griseus
- 4-((2R)-2-((1S,3S,5S)-(3,5-Dimethyl-2-oxocyclohexyl))-2-hydroxyethyl)piperidine-2,6-dione
- CCRIS 937
- NSC-758187
- HMS1570M22
- AS-14624
- 4-[(2R)-2-((1S,3S,5S)-3,5-dimethyl-2-oxocyclohexyl)-2-hydroxyethyl]azaperhydro ine-2,6-dione
- Tox21_113580_1
- Naramycin
- Cycloheximide, from microbial, >=94% (TLC)
- 1154-57-0
- Q412895
- EPA Pesticide Chemical Code 043401
- NCGC00024910-06
- D03625
- 4-[(2R)-2-[(1S,3S,5S)-3,5-dimethyl-2-oxo-cyclohexyl]-2-hydroxy-ethyl]piperidine-2,6-dione
- Prestwick_976
- Spectrum5_001635
- CHX
- CHEBI:27641
- Spectrum4_000914
- NCGC00017363-05
- SR-05000001596-4
- Prestwick2_000790
- BRN 0088868
- SPECTRUM1502112
- TCMDC-125838
- Actidione PM
- SR-05000001596
- NS00004971
- 4630-75-5
- Isocycloheximide
- Naramycin B
- MLS001049073
- SMR000386911
- MLSMR
- .beta.-(2-(3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethyl)glutarimide
- 2,6-Piperidinedione, 4-[2-(3,5-dimethyl-2-oxocyclohexyl)-2-hydroxyethyl]-, [1S-[1alpha(S*),3alpha,5beta]]-
- CICLOHEXIMIDE (MART.)
- BRD-K36055864-001-19-2
- ACTI-DIONE-PM(-RZ,-BR,&-S)
- 2,6-PIPERIDINEDIONE, 4-(2-(3,5-DIMETHYL-2-OXOCYCLOHEXYL)-2-HYDROXYETHYL)-(1S-(1 ALPHA(S*), 3 ALPHA, 5 BETA))-
- Cicloheximida (INN-Spanish)
- 2,6-Piperidinedione, 4-[2-(3,5-dimethyl-2-oxocyclohex-1-yl)-2-hydroxy]ethyl-
- (1S(1alpha(S*),3alpha,5beta))4(2(3,5Dimethyl2oxocyclohexyl))2hydroxyethyl2,6piperidinedione
- 3(2R)2((1S,3S,5S)3,5Dimethyl2oxocyclohexyl)2hydroxyethylglutarimide
- 4((2R)2((1S,3S,5S)(3,5Dimethyl2oxocyclohexyl))2hydroxyethyl)piperidine2,6dione
- Cicloheximidum (INN-Latin)
- Glutarimide, 3(2(3,5dimethyl2oxocyclohexyl)2hydroxyethyl)
- 3(2(3,5Dimethyl2oxocyclohexyl)2hydroxyethyl)glutarimide
- 3(2((1S,3S,5S)3,5Dimethyl2oxocyclohexyl)2hydroxyethyl)glutarimide
- BRD-K36055864-001-20-0
- GLXC-10322
- U4527
- ActiAid
- Pesticide Code: 043401
- 3-[(2R)-2-[(1S,3S,5S)-3,5-Dimethyl-2-oxocyclohexyl]-2-hydroxyethyl]glutarimide
- 2,6Piperidinedione, 4(2(3,5dimethyl2oxocyclohexyl)2hydroxyethyl), (1S(1alpha(S*),3alpha,5beta))
- 3-((2R)-2-((1S,3S,5S)-3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethyl)glutarimide
- 4-(2-(3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethyl) 2,6-piperidinedione
- beta(2(3,5Dimethyl2oxocyclohexyl)2hydroxyethyl)glutarimide
- 4-((2R)-2-((1S,3S,5S)-(3,5-Dimethyl-2-oxocyclohexyl)-2-hydroxyethyl)-2,6-piperidinedione
- +Expand
- MDL： MFCD00082346
- InChIKey： YPHMISFOHDHNIV-FSZOTQKASA-N
- Inchi： 1S/C15H23NO4/c1-8-3-9(2)15(20)11(4-8)12(17)5-10-6-13(18)16-14(19)7-10/h8-12,17H,3-7H2,1-2H3,(H,16,18,19)
- SMILES： O=C(CC(C[C@H]([C@H]1C([C@@H](C)C[C@H](C)C1)=O)O)C2)NC2=O
- BRN： 88868

Computed Properties

Exact Mass: 281.16300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Monoisotopic Mass: 281.16270821g/mol
Heavy Atom Count: 20
Complexity: 404
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 15
Surface Charge: 0
Topological Polar Surface Area: 83.5Å²

Experimental Properties

LogP: 1.37030
PSA: 83.47000
Refractive Index: 1.5000 (estimate)
Water Partition Coefficient: 2.1 g/100 mL (2 ºC)
Boiling Point: 492℃
Melting Point: 107-114 ºC
Flash Point: 87°0°(230°F)
Color/Form: Colorless flake crystals.
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, acid chlorides, acid anhydrides, alkali.
Specific Rotation: -28.5 º (c=1, CHCl3)
Density: 1.0867 (rough estimate)

Cycloheximide Security Information

RTECS：MA4375000
WGK Germany：3
Safety Term：6.1(a)
Safety Instruction： S53-S45-S61
Packing Group：II
Packing Group：II
Risk Phrases：R28; R51/53; R61; R68
Hazard Level：6.1(a)
Dangerous goods sign： T+ N
Hazardous Material transportation number：UN 2811 6.1/PG 1
Hazard Statement： H300; H315; H341; H360; H411
Warning Statement： P201; P202; P264; P270; P273; P280; P301+P310; P302+P352; P308+P313; P321; P330; P332+P313; P362; P391; P405; P501
Storage Condition：4°C, protect from light
PackingGroup：II
Risk Phrases： R28;R51/53;R61;R68
Signal Word：Danger
Toxicity：LD50 i.v. in mice: 150 mg/kg (Leach)
HazardClass：6.1

Cycloheximide Customs Data

HS CODE：29419000
Customs Data：

China Customs Code:
29419000

Cycloheximide Related Literature

1. Pleiotropic drug-resistance attenuated genomic library improves elucidation of drug mechanisms

Namal V. C. Coorey,James H. Matthews,David S. Bellows,Paul H. Atkinson Mol. BioSyst. 2015 11 3129
2. Raman microscopy at the subcellular level: a study on early apoptosis in endothelial cells induced by Fas ligand and cycloheximide

Krzysztof Czamara,Filip Petko,Malgorzata Baranska,Agnieszka Kaczor Analyst 2016 141 1390
3. Biosynthesis of polyketides by trans-AT polyketide synthases

Eric J. N. Helfrich,J?rn Piel Nat. Prod. Rep. 2016 33 231
4. Polymeric nano-vesicles via intermolecular action to load and orally deliver insulin with enhanced hypoglycemic effect

Yumiao Hu,Juan Wang,Liyan Qiu RSC Adv. 2020 10 7887
5. Evaluation of antibacterial and antifungal compounds for selective inhibition of denitrification in soils

Shiva Ladan,Pierre-André Jacinthe Environ. Sci.: Processes Impacts 2016 18 1519
6. Polyethylene glycol 400 (PEG400) affects the systemic exposure of oral drugs based on multiple mechanisms: taking berberine as an example

Bing-Liang Ma,Yan Yang,Yan Dai,Qiao Li,Ge Lin,Yue-Ming Ma RSC Adv. 2017 7 2435
7. Insulin- and cholic acid-loaded zein/casein–dextran nanoparticles enhance the oral absorption and hypoglycemic effect of insulin

Xiaoyan Bao,Kang Qian,Ping Yao J. Mater. Chem. B 2021 9 6234
8. Hydroxylation of DHEA, androstenediol and epiandrosterone by Mortierella isabellinaAM212. Evidence indicating that both constitutive and inducible hydroxylases catalyze 7α- as well as 7β-hydroxylations of 5-ene substrates

Teresa Ko?ek,Natalia Milecka,Alina ?wizdor,Anna Panek,Agata Bia?ońska Org. Biomol. Chem. 2011 9 5414
9. A global investigation of gene deletion strains that affect premature stop codon bypass in yeast, Saccharomyces cerevisiae

Bahram Samanfar,Le Hoa Tan,Kristina Shostak,Firoozeh Chalabian,Zongbin Wu,Md Alamgir,Noor Sunba,Daniel Burnside,Katayoun Omidi,Mohsen Hooshyar,Imelda Galván Márquez,Matthew Jessulat,Myron L. Smith,Mohan Babu,Ali Azizi,Ashkan Golshani Mol. BioSyst. 2014 10 916
10. Networks of genes modulating the pleiotropic drug response in Saccharomyces cerevisiae

Ploi Yibmantasiri,Peter W. Bircham,David R. Maass,David S. Bellows,Paul H. Atkinson Mol. BioSyst. 2014 10 128